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For Researchers, Scientists, and Drug Development Professionals

Introduction
S 18986 is a potent and selective positive allosteric modulator of α-amino-3-hydroxy-5-methyl-

4-isoxazolepropionic acid (AMPA) type glutamate receptors.[1] AMPA receptors are critical

mediators of fast excitatory synaptic transmission in the central nervous system and play a

pivotal role in synaptic plasticity, a fundamental mechanism for learning and memory. S 18986
has demonstrated significant cognitive-enhancing properties in a variety of preclinical models

of memory impairment. These application notes provide detailed information on the use of S
18986 for studying memory deficits, including its mechanism of action, quantitative data from

key studies, and comprehensive experimental protocols.

Mechanism of Action
S 18986 enhances the function of AMPA receptors by binding to an allosteric site, which

potentiates the receptor's response to the endogenous ligand, glutamate. This positive

modulation leads to an increased influx of cations into the postsynaptic neuron, thereby
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strengthening synaptic transmission. This enhancement of synaptic strength is a key

component of long-term potentiation (LTP), a cellular correlate of learning and memory.[1]

Furthermore, S 18986 has been shown to increase the expression of brain-derived

neurotrophic factor (BDNF), a neurotrophin crucial for neuronal survival, growth, and synaptic

plasticity.[1] The signaling cascade initiated by S 18986 involves the activation of AMPA

receptors, leading to an increase in intracellular calcium, which in turn triggers the BDNF

signaling pathway. This pathway, involving receptors like TrkB and downstream effectors such

as PI3K/Akt and MAPK/ERK, ultimately leads to the activation of the transcription factor CREB

(cAMP response element-binding protein), which is essential for the synthesis of proteins

required for long-term memory formation.
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Caption: Signaling pathway of S 18986 leading to memory enhancement.

Data Presentation
The following tables summarize the quantitative data from key studies investigating the effects

of S 18986 on memory deficits.

Table 1: Effect of S 18986 on Episodic-like Memory in the Novel Object Recognition (NOR)

Task in Rats

Animal Model
Treatment
Group

Dose (mg/kg,
p.o.)

Discrimination
Index (Mean ±
SEM)

Reference

Wistar Rats Vehicle - 0.05 ± 0.04
Lebrun et al.,

2000

Wistar Rats S 18986 0.3 0.35 ± 0.06
Lebrun et al.,

2000

Wistar Rats S 18986 1 0.42 ± 0.07
Lebrun et al.,

2000

Wistar Rats S 18986 3 0.38 ± 0.08
Lebrun et al.,

2000

p < 0.05 vs.

Vehicle

Table 2: Effect of S 18986 on Working and Reference Memory in the Radial Arm Maze (RAM)

in Aged Mice
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Animal
Model

Treatment
Group

Dose
(mg/kg, i.p.)

Number of
Errors
(Mean ±
SEM) -
Working
Memory

Number of
Errors
(Mean ±
SEM) -
Reference
Memory

Reference

Aged

C57BL/6

Mice

Vehicle - 2.8 ± 0.3 1.5 ± 0.2
Marighetto et

al., 2008[2]

Aged

C57BL/6

Mice

S 18986 0.1 1.9 ± 0.2 1.1 ± 0.2
Marighetto et

al., 2008[2]

Aged

C57BL/6

Mice

S 18986 0.3 2.1 ± 0.3 1.2 ± 0.2
Marighetto et

al., 2008[2]

p < 0.05 vs.

Vehicle

Table 3: Effect of S 18986 on Long-Term Potentiation (LTP) in Rat Hippocampal Slices

Preparation
Treatment
Group

Concentration
% Increase in
fEPSP Slope
(Mean ± SEM)

Reference

Rat Hippocampal

Slices
Control - 155 ± 8

Bernard et al.,

2010

Rat Hippocampal

Slices
S 18986 10 µM 185 ± 10

Bernard et al.,

2010

Rat Hippocampal

Slices
S 18986 30 µM 205 ± 12

Bernard et al.,

2010

*p < 0.05 vs.

Control
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Experimental Protocols
Novel Object Recognition (NOR) Task for Assessing
Episodic-like Memory in Rats
This protocol is adapted from Lebrun et al. (2000) and is designed to assess the effects of S
18986 on recognition memory.

Workflow for Novel Object Recognition Task

Habituation
(3 days, 10 min/day)
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(T2: 5 min, 1 familiar, 1 novel object)

Data Analysis
(Discrimination Index)
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Caption: Experimental workflow for the Novel Object Recognition (NOR) task.

Materials:

Open-field arena (e.g., 50 x 50 x 40 cm)

Two sets of identical objects (A and B), differing in shape and texture, but with similar

dimensions. Objects should be heavy enough not to be displaced by the rats.

Video recording and analysis software

S 18986

Vehicle (e.g., distilled water with 0.5% methylcellulose)

Procedure:

Habituation:

For three consecutive days, allow each rat to explore the empty open-field arena for 10

minutes per day. This reduces novelty-induced stress during testing.

Drug Administration:
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On the test day, administer S 18986 or vehicle orally (p.o.) 60 minutes before the

familiarization phase.

Familiarization Phase (T1):

Place two identical objects (A1 and A2) in two corners of the arena.

Gently place the rat in the center of the arena and allow it to explore freely for 5 minutes.

Record the time spent exploring each object. Exploration is defined as the rat's nose being

in contact with the object or directed at the object from a distance of ≤ 2 cm.

After 5 minutes, return the rat to its home cage.

Retention Interval:

A 24-hour retention interval is used to assess long-term memory.

Test Phase (T2):

24 hours after T1, place one of the familiar objects (A) and a novel object (B) in the same

locations as in T1.

Place the rat back in the center of the arena and allow it to explore for 5 minutes.

Record the time spent exploring the familiar object (T_familiar) and the novel object

(T_novel).

Data Analysis:

Calculate the Discrimination Index (DI) using the following formula: DI = (T_novel -

T_familiar) / (T_novel + T_familiar)

A higher DI indicates better recognition memory.

Radial Arm Maze (RAM) Task for Assessing Working and
Reference Memory in Aged Mice

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1680379/docs?utm_src=pdf-body#application-notes-and-protocols-for-s-18986-in-memory-deficit-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is adapted from Marighetto et al. (2008) and is designed to evaluate the effects of

S 18986 on spatial working and reference memory in aged mice.

Workflow for Radial Arm Maze Task

Drug Administration (30 min before each test trial)Habituation & Pre-training
(5 days)

S 18986 Administration
(i.p.)

Training Phase
(1 trial/day for 10 days)

Test Phase
(1 trial/day for 5 days)

Data Analysis
(Working & Reference Memory Errors)

Click to download full resolution via product page

Caption: Experimental workflow for the Radial Arm Maze (RAM) task.

Materials:

Eight-arm radial maze with a central platform and arms extending outwards.

Food rewards (e.g., sweetened milk or food pellets).

Video tracking system.

S 18986

Vehicle (e.g., saline)

Procedure:

Habituation and Pre-training:

For 5 days, habituate the mice to the maze. Initially, place food rewards throughout the

maze to encourage exploration.

Gradually restrict the rewards to the end of each arm.

Training Phase:
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For 10 days, conduct one trial per day.

Bait all eight arms with a food reward.

Place the mouse on the central platform and allow it to explore the maze until all eight

rewards have been consumed or for a maximum of 10 minutes.

Drug Administration:

During the test phase, administer S 18986 or vehicle intraperitoneally (i.p.) 30 minutes

before each trial.

Test Phase:

For 5 consecutive days, conduct one trial per day.

The procedure is the same as the training phase.

Record the sequence of arm entries.

Data Analysis:

Working Memory Error: Re-entry into an arm that has already been visited within the same

trial.

Reference Memory Error: Entry into an arm that was never baited (if using a mixed

working/reference memory paradigm where only a subset of arms are baited). In the

described protocol where all arms are baited, this error type is not applicable. The number

of revisits to previously baited arms serves as the primary measure of working memory.

A lower number of errors indicates better memory performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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